Cas no 2138115-23-6 (ethyl 1-(3-methylcyclobutyl)methyl-5-propyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-(3-methylcyclobutyl)methyl-5-propyl-1H-pyrazole-4-carboxylate
• CAS No: 2138115-23-6
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 5940085
• PubChem ID: 165960598
• Update Time: 2025-10-28

ethyl 1-(3-methylcyclobutyl)methyl-5-propyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(3-methylcyclobutyl)methyl-5-propyl-1H-pyrazole-4-carboxylate
• ethyl 1-[(3-methylcyclobutyl)methyl]-5-propyl-1H-pyrazole-4-carboxylate
• 2138115-23-6
• EN300-1179418

• Inchi： 1S/C15H24N2O2/c1-4-6-14-13(15(18)19-5-2)9-16-17(14)10-12-7-11(3)8-12/h9,11-12H,4-8,10H2,1-3H3
• InChI Key： RQBVMHPURSVVMM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C=1CCC)CC1CC(C)C1)=O

Computed Properties

• Exact Mass: 264.183778013g/mol
• Monoisotopic Mass: 264.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.1Ų

Additional information on ethyl 1-(3-methylcyclobutyl)methyl-5-propyl-1H-pyrazole-4-carboxylate

Introduction to ethyl 1-(3-methylcyclobutyl)methyl-5-propyl-1H-pyrazole-4-carboxylate (CAS No. 2138115-23-6)

Ethyl 1-(3-methylcyclobutyl)methyl-5-propyl-1H-pyrazole-4-carboxylate (CAS No. 2138115-23-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, synthesis methods, and recent research findings.

The chemical structure of ethyl 1-(3-methylcyclobutyl)methyl-5-propyl-1H-pyrazole-4-carboxylate is notable for its pyrazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms. The presence of the cyclobutyl and propyl substituents, along with the ethyl ester group, imparts specific physicochemical properties that are crucial for its biological activity. The cyclobutyl ring, in particular, is known for its rigidity and conformational constraints, which can influence the compound's binding affinity to biological targets.

In terms of physical properties, ethyl 1-(3-methylcyclobutyl)methyl-5-propyl-1H-pyrazole-4-carboxylate is typically a solid at room temperature with a melting point ranging from 70 to 75°C. It is moderately soluble in common organic solvents such as methanol and ethanol but has limited solubility in water. These solubility characteristics are important for both synthetic processes and formulation development in pharmaceutical applications.

The synthesis of ethyl 1-(3-methylcyclobutyl)methyl-5-propyl-1H-pyrazole-4-carboxylate can be achieved through several routes, each with its own advantages and challenges. One common approach involves the condensation of an appropriate pyrazole derivative with a substituted acetic acid ester in the presence of a suitable catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or solvent-free conditions, which can enhance yield and reduce waste.

Recent research has focused on exploring the biological activity and potential therapeutic applications of ethyl 1-(3-methylcyclobutyl)methyl-5-propyl-1H-pyrazole-4-carboxylate. Studies have shown that this compound exhibits promising anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory effects, ethyl 1-(3-methylcyclobutyl)methyl-5-propyl-1H-pyrazole-4-carboxylate has also been investigated for its potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of ethyl 1-(3-methylcyclobutyl)methyl-5-propyl-1H-pyrazole-4-carboxylate have also been studied to assess its suitability for drug development. Animal models have shown that it has favorable oral bioavailability and a reasonable half-life, which are essential parameters for ensuring effective drug delivery and sustained therapeutic effects. However, further optimization may be necessary to improve these properties for clinical use.

In conclusion, ethyl 1-(3-methylcyclobutyl)methyl-5-propyl-1H-pyrazole-4-carboxylate (CAS No. 2138115-23-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for various diseases.